2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile

• IUPAC Name: 2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzonitrile
• InChI: InChI=1S/C12H8F3N3/c1-18-10(6-11(17-18)12(13,14)15)9-5-3-2-4-8(9)7-16/h2-6H,1H3
• InChI Key: RHTYRUPBJDKBMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(F)(F)F)C2=CC=CC=C2C#N
• Molecular Formula: C12H8F3N3
• DSSTOX Substance ID: DTXSID80640367
• Molecular Weight: 251.21 g/mol
• CAS RN: 910037-17-1

Description

“2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile” is a chemical compound with the CAS Number: 910037-17-1. It has a molecular weight of 251.21. The IUPAC name for this compound is 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H8F3N3/c1-18-10(6-11(17-18)12(13,14)15)9-5-3-2-4-8(9)7-16/h2-6H,1H3. This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

• Chemical Synthesis and Structural Studies :

  • Gloria Sairem et al. (2012) explored the synthesis of cyclic π-perimeter hydrocarbon platinum group metal complexes with pyrazole derived ligands, focusing on the structural characterization of these complexes (Sairem et al., 2012).
  • Amal Al‐Azmi and H. Mahmoud (2020) synthesized novel triazolyl and pyrazole carbonitrile derivatives, characterizing them for potential antimicrobial applications (Al‐Azmi & Mahmoud, 2020).
  • E. Budzisz et al. (2004) worked on the synthesis of highly substituted pyrazole ligands and their platinum(II) and palladium(II) metal ion complexes (Budzisz et al., 2004).

• Potential Therapeutic Applications :

  • Ş. Küçükgüzel et al. (2013) synthesized derivatives of Celecoxib, including pyrazol-benzonitrile compounds, evaluating their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013).
  • Leyong Wang et al. (2009) prepared tris(pyrazol-1-yl)methane and ethane derivatives for the preparation of sterically hindered chelating macrocycles, hinting at pharmaceutical applications (Wang et al., 2009).

• Advanced Materials and Technologies :

  • Ning Su et al. (2021) investigated pyrazol-pyridine ligands for high-efficiency electroluminescence in orange-red iridium(III) complexes, demonstrating potential in OLED technologies (Su et al., 2021).
  • Brian G. Jones et al. (1996) worked on synthesizing trifluoromethylazoles, including pyrazol-benzonitrile compounds, for potential use in measuring pH in biological media by 19F NMR spectroscopy (Jones et al., 1996).

Future Directions

While specific future directions for “2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile” are not available, similar compounds have been used in the agrochemical and pharmaceutical industries, and it is expected that many novel applications will be discovered in the future.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various receptors and enzymes, influencing numerous biological processes .

Mode of Action

It’s worth noting that the trifluoromethyl group in the compound could potentially enhance its lipophilicity, which may influence its interaction with its targets .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, leading to diverse pharmacological effects .

Pharmacokinetics

The trifluoromethyl group in the compound could potentially enhance its lipophilicity, which may influence its absorption and distribution .

Result of Action

Compounds with similar structures have been found to exhibit diverse pharmacological effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of the compound .